1-(3,5-Difluorophenyl)biguanide hydrochloride

• IUPAC Name: 1-(diaminomethylidene)-2-(3,5-difluorophenyl)guanidine;hydrochloride
• InChI: InChI=1S/C8H9F2N5.ClH/c9-4-1-5(10)3-6(2-4)14-8(13)15-7(11)12;/h1-3H,(H6,11,12,13,14,15);1H
• InChI Key: SAOVSHFMPMBZML-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)N=C(N)N=C(N)N.Cl
• Molecular Formula: C8H10ClF2N5
• Molecular Weight: 249.65 g/mol
• CAS No.: 1030829-66-3

Description

1-(3,5-Difluorophenyl)biguanide hydrochloride, or 1-DFBH, is a compound used in the synthesis of various organic compounds and as a reagent in various scientific research applications. 1-DFBH is a white crystalline solid that is soluble in water and other polar solvents. The compound has a wide range of applications in the laboratory due to its ability to act as a catalyst for a variety of chemical reactions.

Scientific Research Applications

Biguanides in Therapeutics

Biguanides, including compounds like 1-(3,5-Difluorophenyl)biguanide hydrochloride, exhibit a variety of therapeutic properties due to their structure, where two guanidine moieties form a highly conjugated system. These compounds are generally available as hydrochloride salts and are known for their diverse medicinal applications, including roles as antimalarial, antidiabetic, antiviral, anticancer, antibacterial, antifungal, anti-tubercular, antifilarial, and anti-HIV agents, among others. This broad spectrum of applications underlines the significance of biguanide derivatives in drug development and their potential in various therapeutic areas (Kathuria et al., 2021).

Epigenetic Properties

Poly(HexaMethylene Biguanide) hydrochloride (PHMB), a member of the biguanides family, has been studied for its potential epigenetic properties. This includes effects such as non-genotoxic modifications of DNA bases, DNA methylation, and cytokine production. Research involving various cell types has helped in understanding the biological activities of PHMB and its interaction with cellular mechanisms (Creppy et al., 2014).

Analytical Applications

Biguanide derivatives like this compound have also been a subject of study in analytical chemistry. For example, methods like capillary electrophoresis with contactless conductivity detection have been used for the determination of such compounds in medical formulations like eye drops. This underscores the importance of biguanides in the analytical evaluation of pharmaceutical products (Abad-Villar et al., 2006).

Synthesis and Structural Studies

The synthesis and structural characterization of biguanide derivatives, including those similar to this compound, have been crucial in understanding their chemical properties and potential applications. Studies have involved the synthesis of various 1-substituted biguanide derivatives and their evaluation for different pharmacological activities. These investigations contribute significantly to the field of medicinal chemistry, providing insights into the structure-activity relationships of these compounds (Abbas et al., 2017).

Safety and Hazards

Safety information indicates that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Biochemical Analysis

Biochemical Properties

1-(3,5-Difluorophenyl)biguanide hydrochloride plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes such as protein kinases and phosphatases, influencing their activity and thereby modulating cellular signaling pathways. The compound also binds to specific proteins, altering their conformation and function. These interactions are primarily driven by the compound’s ability to form hydrogen bonds and electrostatic interactions with the target biomolecules .

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis. Additionally, it can alter the expression of genes involved in metabolic processes, thereby affecting cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, such as enzymes and receptors, through hydrogen bonding and electrostatic interactions. This binding can result in the inhibition or activation of enzyme activity, leading to downstream effects on cellular processes. Furthermore, the compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under ambient temperature conditions, but its activity may decrease over extended periods due to gradual degradation. Long-term exposure to the compound can lead to sustained changes in cellular function, including alterations in cell signaling and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced cellular function and improved metabolic processes. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without causing toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound can influence metabolic flux by modulating the activity of key enzymes involved in metabolic processes. This can lead to changes in metabolite levels and overall metabolic balance within the cell. The interactions with enzymes and cofactors are essential for the compound’s role in regulating metabolic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments. The localization and accumulation of the compound can influence its activity and effectiveness in modulating biochemical processes .

Subcellular Localization

This compound exhibits specific subcellular localization, which is crucial for its activity and function. The compound may be directed to particular compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can enhance the compound’s interactions with target biomolecules and its overall effectiveness in modulating cellular processes .